N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C19H19Cl2N5O2/c1-4-13-9-18(28)25(19(23-13)26-12(3)7-11(2)24-26)10-17(27)22-14-5-6-15(20)16(21)8-14/h5-9H,4,10H2,1-3H3,(H,22,27)
• InChI Key: VVZKRPXCHFFBNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H19Cl2N5O2
• Molecular Weight: 420.3 g/mol
• CAS No.: 1013806-74-0

Description

N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide is a synthetic small molecule featuring a pyrimidinone core substituted with a 3,5-dimethylpyrazolyl group at position 2 and an ethyl group at position 4. The acetamide moiety is linked to a 3,4-dichlorophenyl ring, contributing to its lipophilic character.

Biological Activity

N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide is a synthetic compound that has gained attention in pharmacological research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{24}H_{24}Cl_2N_4O$ with a molecular weight of approximately 505.22 g/mol. The structure includes a dichlorophenyl group and a pyrazole moiety, which are known for their diverse biological activities.

Property	Value
Molecular Formula	C24H24Cl2N4O
Molecular Weight	505.22 g/mol
IUPAC Name	N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide
SMILES	CC(C(=O)N(C1=NN(C=C1)C2=CC(=C(C=C2)Cl)Cl)C)C

The biological activity of N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide involves several mechanisms:

• Inhibition of Enzymatic Activity : The compound interacts with specific enzymes involved in various metabolic pathways, potentially leading to inhibition of tumor growth and induction of apoptosis in cancer cells.
• Anti-inflammatory Properties : Similar compounds have demonstrated anti-inflammatory effects by modulating cytokine release and inhibiting pathways related to inflammation.
• Antioxidant Activity : The presence of the pyrazole ring contributes to the antioxidant properties, scavenging free radicals and reducing oxidative stress.

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Anticancer Activity : Studies have shown that derivatives with similar structures can induce cell cycle arrest and apoptosis in various cancer cell lines. For example, a related compound demonstrated an IC50 value of 5.13 µM against C6 glioma cells, outperforming standard treatments like 5-FU (IC50 = 8.34 µM) .
• Antimicrobial Effects : Compounds containing pyrazole rings have been reported to possess antibacterial and antifungal properties, suggesting that this compound may also exhibit similar effects.

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to N-(3,4-dichlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide:

• Study on Cytotoxic Effects : A study synthesized new derivatives and tested their cytotoxicity against various cancer cell lines. The findings indicated significant cytotoxic effects correlated with structural modifications in the pyrazole moiety .
• Mechanistic Insights : Flow cytometry analyses in related studies revealed that certain derivatives lead to apoptosis in glioma cells through specific signaling pathways .
• Structure–Activity Relationship (SAR) : Research has shown that modifications at different positions on the pyrazole ring significantly affect the biological activity of these compounds. This emphasizes the importance of structural optimization for enhancing therapeutic efficacy .

Comparison with Similar Compounds

Key Observations:

Core Structure: The target compound and share a pyrazolyl-pyrimidinone core, while uses a triazole ring and features a thioether-linked pyrimidinone. Pyrazolyl groups (as in the target and ) may enhance hydrogen-bonding capacity compared to triazoles or thioethers. The ethyl group at the pyrimidinone-4 position in the target compound differs from the propyl group in , which may alter steric bulk and lipophilicity.

Aryl Substituents: The 3,4-dichlorophenyl group in the target compound provides stronger electron-withdrawing effects and higher lipophilicity than the 4-chlorophenyl in or the 4-trifluoromethoxyphenyl in .

Molecular Weight :

• The target compound’s molecular weight is likely intermediate between (344.21) and (449.4), depending on its exact formula.

Spectroscopic and Analytical Data Comparison

Infrared Spectroscopy (IR):

• Target Compound: Expected C=O stretches (amide and pyrimidinone) near 1675–1680 cm⁻¹ and C-Cl stretches near 750–785 cm⁻¹, based on analogs .
• 6m () : Shows C=O at 1678 cm⁻¹ and C-Cl at 785 cm⁻¹, aligning with the target’s predicted profile .
• Compound : Lacks explicit IR data but includes a thioether (C=S), which typically absorbs near 600–700 cm⁻¹ .

Nuclear Magnetic Resonance (NMR):

• Compound : 1H NMR reveals aromatic protons (δ 7.28–7.82 ppm) and a methyl group (δ 2.19 ppm), providing a benchmark for comparing substituent environments in the target compound .

Substituent Effects on Physicochemical Properties

• Lipophilicity :
  • The 3,4-dichlorophenyl group in the target compound likely increases logP compared to 4-chlorophenyl () but reduces it relative to 4-trifluoromethoxyphenyl (), which has higher halogen content.
• Solubility: The pyrimidinone and acetamide groups in the target compound may improve aqueous solubility compared to ’s naphthalenyloxy substituent, which is highly lipophilic.
• Electronic Effects: The electron-withdrawing dichloro substituents in the target compound could stabilize negative charges, contrasting with the electron-donating methyl groups in ’s pyrimidinone.